2,4,6,8,10,12,14,16-Octaoxaheptadecane

• CAS RN: 13353-04-3
• Molecular Formula: C9H20O8
• Molecular Weight: 256.251
• IUPAC Name: methoxy(methoxymethoxymethoxymethoxymethoxymethoxymethoxy)methane
• InChI: InChI=1S/C9H20O8/c1-10-3-12-5-14-7-16-9-17-8-15-6-13-4-11-2/h3-9H2,1-2H3
• InChI Key: PCGQGRSPGOZXTL-UHFFFAOYSA-N
• SMILES: COCOCOCOCOCOCOCOC
• synonyms: 2,4,6,8,10,12,14,16-Octaoxaheptadecane

Description

2,4,6,8,10,12,14,16-Octaoxaheptadecane, also known as 18-Crown-6 or 绿冠醚, is a cyclic polyether compound. It appears as a white crystalline solid.

Synthesis Analysis

2,4,6,8,10,12,14,16-Octaoxaheptadecane is typically synthesized through an epoxidation reaction. A common method involves the reaction of 1,3-dicyclohexanol with ethylene oxide.

Molecular Structure Analysis

The molecular formula of 2,4,6,8,10,12,14,16-Octaoxaheptadecane is C9H20O8. The molecular weight is 256.2503.

Physical And Chemical Properties Analysis

2,4,6,8,10,12,14,16-Octaoxaheptadecane has good solubility and can dissolve in water and organic solvents. It has a boiling point of 103-128℃/1Torr.

Safety And Hazards

18-Crown-6 is generally safe to use, but inhalation, skin contact, and eye contact should be avoided. It should be handled in a well-ventilated environment and appropriate protective equipment should be worn. It should not be mixed with oxidizers, acids, and other chemicals to avoid dangerous reactions.